Cas no 123-22-8 (Phosphorous acid,diethyl ester)

• Product Name: Phosphorous acid,diethyl ester
• CAS No: 123-22-8
• MF: C₄H₁₁O₃P
• MW: 138.102102518082
• CID: 214367
• PubChem ID: 12977
• Update Time: 2025-04-19

Phosphorous acid,diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorous acid,diethyl ester
• Ethyl phosphite,(C2H5O)2(OH)P
• Diethylphosphorous acid
• NSC 5273
• NSC 72726
• 2xlc
• AKOS015892704
• Tox21_302033
• SCHEMBL77435
• NSC-72726
• CAS-762-04-9
• NCGC00255435-01
• CHEMBL3185923
• MFCD00044573
• 123-22-8
• NSC5273
• SULWMEGSVQCTSK-UHFFFAOYSA-N
• DTXSID9041861
• InChI=1/C4H11O3P/c1-3-6-8(5)7-4-2/h5H,3-4H2,1-2H
• DTXCID7021861
• diethyl wasserstoff phosphite
• Ethyl phosphite, (C2H5O)2(OH)P
• NCIOpen2_000511
• NSC-5273
• NSC72726

• Inchi： 1S/C4H11O3P/c1-3-6-8(5)7-4-2/h5H,3-4H2,1-2H3
• InChI Key： SULWMEGSVQCTSK-UHFFFAOYSA-N
• SMILES： P(O)(OCC)OCC

Computed Properties

• Exact Mass: 138.04458121g/mol
• Monoisotopic Mass: 138.04458121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 44.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.7Ų